N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide

• Molecular Formula: C13H15N3O4S
• Molecular Weight: 309.34 g/mol
• IUPAC Name: N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide
• InChI: InChI=1S/C13H15N3O4S/c1-18-8-12-15-16-13(21-12)14-11(17)7-20-10-5-3-9(19-2)4-6-10/h3-6H,7-8H2,1-2H3,(H,14,16,17)
• InChI Key: IVPJKEFOMGWBJI-UHFFFAOYSA-N
• SMILES: COCC1=NN=C(S1)NC(=O)COC2=CC=C(C=C2)OC

Description

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide is a chemical compound that has gained a lot of attention in the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods and has shown promising results in scientific research.

Mechanism of Action

The mechanism of action of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide is not fully understood. However, it has been suggested that the compound exerts its effects by inhibiting certain enzymes and proteins in the body. It has also been suggested that the compound has antioxidant properties that may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been studied for its biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and bacteria. It has also been shown to reduce inflammation in the body. In addition, the compound has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has also been shown to have low toxicity in pre-clinical studies. However, the compound has some limitations for lab experiments. It is not water-soluble, which may limit its use in certain experiments. In addition, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for the research of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide. One direction is to further elucidate its mechanism of action and identify its molecular targets in the body. This will help to better understand its therapeutic potential and may lead to the development of more effective treatments. Another direction is to evaluate its clinical potential in the treatment of various diseases. This will require further pre-clinical and clinical studies to determine its safety and efficacy. Finally, future research may focus on developing new synthesis methods to obtain higher yields and purity of the compound.
Conclusion:
This compound is a chemical compound that has shown promising results in scientific research. It has potential applications in various fields, including anti-inflammatory, anti-cancer, and anti-bacterial therapies. Its mechanism of action is not fully understood, but it has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders. The compound has several advantages for lab experiments, but also has some limitations. Further research is needed to fully understand its therapeutic potential and to evaluate its clinical potential.

Synthesis Methods

The synthesis method of N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide involves the reaction of 2-(4-methoxyphenoxy)acetic acid with thiosemicarbazide in the presence of phosphorus oxychloride. The resulting product is then treated with formaldehyde to obtain this compound. This synthesis method has been optimized to obtain high yields and purity of the compound.

Scientific Research Applications

N-[5-(methoxymethyl)-1,3,4-thiadiazol-2-yl]-2-(4-methoxyphenoxy)acetamide has shown potential applications in various scientific research fields. It has been studied for its anti-inflammatory, anti-cancer, and anti-bacterial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has shown promising results in pre-clinical studies and is currently being evaluated for its clinical potential.